Cas no 309712-97-8 (Benzenamine, 5-[[[(1,1-dimethylethyl)dimethylsilyl]oxy]methyl]-2-methyl-)

• Product Name: Benzenamine, 5-[[[(1,1-dimethylethyl)dimethylsilyl]oxy]methyl]-2-methyl-
• CAS No: 309712-97-8
• MF: C₁₄H₂₅NOSi
• MW: 251.439904928207
• CID: 1444854
• PubChem ID: 18542403
• Update Time: 2025-04-20

Benzenamine, 5-[[[(1,1-dimethylethyl)dimethylsilyl]oxy]methyl]-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 5-[[[(1,1-dimethylethyl)dimethylsilyl]oxy]methyl]-2-methyl-
• 5-((tert-butyldimethylsilyloxy)methyl)-2-methylbenzenamine
• 5-({[tert-Butyl(dimethyl)silyl]oxy}methyl)-2-methylaniline
• DB-340479
• MLVDSEVPTRLEPA-UHFFFAOYSA-N
• 309712-97-8
• SCHEMBL2865322
• DTXSID501156728
• 5-[[[(1,1-Dimethylethyl)dimethylsilyl]oxy]methyl]-2-methylbenzenamine

• Inchi： 1S/C14H25NOSi/c1-11-7-8-12(9-13(11)15)10-16-17(5,6)14(2,3)4/h7-9H,10,15H2,1-6H3
• InChI Key： MLVDSEVPTRLEPA-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C(C)(C)C)OCC1C=CC(C)=C(C=1)N

Computed Properties

• Exact Mass: 251.17065
• Monoisotopic Mass: 251.170540955g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• PSA: 35.25